Cas no 2022638-34-0 (Methyl 2-ethyl-4-methoxy-1-oxaspiro[2.5]octane-2-carboxylate)

• Product Name: Methyl 2-ethyl-4-methoxy-1-oxaspiro[2.5]octane-2-carboxylate
• CAS No: 2022638-34-0
• MF: C₁₂H₂₀O₄
• MW: 228.284804344177
• CID: 6337972
• PubChem ID: 165843090
• Update Time: 2025-05-27

Methyl 2-ethyl-4-methoxy-1-oxaspiro[2.5]octane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2022638-34-0
• methyl 2-ethyl-4-methoxy-1-oxaspiro[2.5]octane-2-carboxylate
• EN300-700309
• Methyl 2-ethyl-4-methoxy-1-oxaspiro[2.5]octane-2-carboxylate

• Inchi： 1S/C12H20O4/c1-4-11(10(13)15-3)12(16-11)8-6-5-7-9(12)14-2/h9H,4-8H2,1-3H3
• InChI Key： OZJZDQXWCYRUGK-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OC)(CC)C21CCCCC2OC

Computed Properties

• Exact Mass: 228.13615911g/mol
• Monoisotopic Mass: 228.13615911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 48.1Ų

Additional information on Methyl 2-ethyl-4-methoxy-1-oxaspiro[2.5]octane-2-carboxylate

Research Briefing on Methyl 2-ethyl-4-methoxy-1-oxaspiro[2.5]octane-2-carboxylate (CAS: 2022638-34-0)

Methyl 2-ethyl-4-methoxy-1-oxaspiro[2.5]octane-2-carboxylate (CAS: 2022638-34-0) is a spirocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. Recent studies have explored its synthesis, biological activity, and potential as a scaffold for drug development. This briefing provides an overview of the latest research findings related to this compound.

The compound's spirocyclic structure, characterized by a fused oxaspiro ring system, offers a rigid and three-dimensional framework that is highly desirable in drug design. Researchers have focused on optimizing its synthesis to improve yield and purity, as well as investigating its interactions with biological targets. Recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically pure forms of this compound, which is critical for its application in chiral drug development.

In terms of biological activity, preliminary studies suggest that Methyl 2-ethyl-4-methoxy-1-oxaspiro[2.5]octane-2-carboxylate exhibits moderate inhibitory effects on certain enzymes involved in inflammatory pathways. For instance, it has shown promise as a potential inhibitor of cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. However, further in vitro and in vivo studies are required to validate these findings and elucidate the compound's mechanism of action.

Another area of interest is the compound's potential as a building block for more complex molecules. Its spirocyclic core can serve as a versatile scaffold for the development of novel bioactive compounds. Recent work has demonstrated its utility in the synthesis of hybrid molecules that combine features of natural products and synthetic drugs, opening new avenues for drug discovery.

Despite these promising developments, challenges remain in the practical application of Methyl 2-ethyl-4-methoxy-1-oxaspiro[2.5]octane-2-carboxylate. Issues such as solubility, stability, and bioavailability need to be addressed to fully exploit its therapeutic potential. Researchers are actively exploring formulation strategies and structural modifications to overcome these limitations.

In conclusion, Methyl 2-ethyl-4-methoxy-1-oxaspiro[2.5]octane-2-carboxylate represents a promising candidate for further investigation in the field of medicinal chemistry. Its unique structural properties and preliminary biological activities warrant additional studies to fully understand its potential as a therapeutic agent or a scaffold for drug design. Future research should focus on optimizing its synthesis, elucidating its biological mechanisms, and addressing its pharmacokinetic challenges.